(2R)-2-hydroxypentanoic acid
Overview
Description
“(2R)-2-Hydroxypentanoic acid” is an organic acid that is produced by a synthetase in the cell . It is also produced as a byproduct of other metabolic processes . The molecular formula of this compound is C5H10O3 .
Synthesis Analysis
This compound has been shown to be synthesized in large quantities in a bioreactor using hydrodynamic cavitation . Dehydrogenase enzymes are used to oxidize the molecule into the keto form, which can be used for energy production or conversion into other compounds, such as malonyl coenzyme A, acetyl coenzyme A, and succinyl coenzyme A .Molecular Structure Analysis
The molecular structure of “(2R)-2-Hydroxypentanoic acid” is defined by its molecular formula C5H10O3 . The average mass of this compound is 118.13 Da .Physical And Chemical Properties Analysis
“(2R)-2-Hydroxypentanoic acid” is an organic acid with a molecular weight of 118.13 g/mol .Scientific Research Applications
- The carboxyl group (-COOH) in (2R)-2-hydroxypentanoic acid participates in various reactions, including substitution, elimination, oxidation, and coupling reactions .
- Carboxylic acids find applications as surface modifiers in nanotechnology. Specifically:
- Carbon Nanostructures : Carboxylic acids also modify the surfaces of carbon nanotubes and graphene. These modified nanostructures exhibit improved properties and can be used in electronics, energy storage, and composite materials .
- In the field of polymers, carboxylic acids serve several purposes:
- Carboxylic acids have relevance in medicine and pharmacy:
- Examples include polylactic acid (PLA) and polyhydroxyalkanoates (PHAs), both derived from carboxylic acids .
- Although not directly related to (2R)-2-hydroxypentanoic acid, it’s worth mentioning that ICA has been studied as a natural prophylactic and therapeutic agent. It has applications beyond its traditional use as a biochemical reagent .
Organic Synthesis
Nanotechnology
Polymer Chemistry
Medical and Pharmaceutical Applications
Biodegradable Polymers
Isocitric Acid (ICA)
Mechanism of Action
Target of Action
The primary target of (2R)-2-hydroxypentanoic acid, also known as (2R,6R)-hydroxynorketamine (HNK), is the glutamate system . It acts by reducing glutamate release in a manner which could be blocked by AMPA receptor antagonism .
Mode of Action
(2R)-2-hydroxypentanoic acid interacts with its targets by reducing glutamate release . This reduction in glutamate release is achieved through the antagonism of adenosine A1 receptors, which are almost exclusively expressed at nerve terminals . This antagonism counteracts the effect of (2R)-2-hydroxypentanoic acid on glutamate release and presynaptic activity .
Biochemical Pathways
The compound affects the glutamate system . It reduces glutamate release, which is associated with decreased synaptic vesicle recycling . This is achieved through the reduction of P-T286-CamKII and P-S9-Synapsin, which correlates with decreased synaptic vesicle recycling .
Pharmacokinetics
General pharmacokinetic and pharmacodynamic principles are to a large extent equally applicable to protein and nucleic acid-based drugs as they are to traditional small molecule-based therapeutics .
Result of Action
The molecular and cellular effects of (2R)-2-hydroxypentanoic acid’s action include a reduction in glutamate release, which could contribute to its rapid antidepressant action . It reduces P-T286-CamKII and P-S9-Synapsin, which correlates with decreased synaptic vesicle recycling .
Action Environment
It is known that various factors such as temperature, photoperiod, and flow can influence the response of organisms to chemical stress .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-hydroxypentanoic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-pentenoic acid", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Water" ], "Reaction": [ "1. Reduction of 4-pentenoic acid with sodium borohydride in methanol to form (2R)-2-pentanol", "2. Oxidation of (2R)-2-pentanol with sodium hydroxide and hydrogen peroxide to form (2R)-2-pentanone", "3. Conversion of (2R)-2-pentanone to (2R)-2-hydroxypentanoic acid by reaction with hydrochloric acid and water" ] } | |
CAS RN |
24809-83-4 |
Product Name |
(2R)-2-hydroxypentanoic acid |
Molecular Formula |
C5H10O3 |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
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